Cas no 138715-66-9 (3,4-Heptanediol, 6-amino-7-(2-methyl-1,3-dioxolan-2-yl)-)

• Product Name: 3,4-Heptanediol, 6-amino-7-(2-methyl-1,3-dioxolan-2-yl)-
• CAS No: 138715-66-9
• MF: C₁₁H₂₃NO₄
• MW: 233.304623842239
• CID: 1255496
• PubChem ID: 15725880
• Update Time: 2025-04-20

3,4-Heptanediol, 6-amino-7-(2-methyl-1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Heptanediol, 6-amino-7-(2-methyl-1,3-dioxolan-2-yl)-
• 6-amino-7-(2-methyl-1,3-dioxolan-2-yl)heptane-3,4-diol
• DTXSID20577486
• 138715-66-9

• Inchi： 1S/C11H23NO4/c1-3-9(13)10(14)6-8(12)7-11(2)15-4-5-16-11/h8-10,13-14H,3-7,12H2,1-2H3
• InChI Key： KHQNBZRZKAZCFK-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CC(CC(C(CC)O)O)N

Computed Properties

• Exact Mass: 233.16279
• Monoisotopic Mass: 233.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.94